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Compound of Interest

Compound Name: FR179642

Cat. No.: B612303 Get Quote

For laboratory professionals engaged in research and development, the proper handling and

disposal of chemical compounds are paramount to ensuring personnel safety and

environmental protection. This document provides a comprehensive guide to the proper

disposal procedures for FR179642, a key intermediate in the synthesis of the antifungal agent

Micafungin. Adherence to these protocols is crucial for maintaining a safe and compliant

laboratory environment.

Immediate Safety and Hazard Information
Before handling FR179642, it is imperative to consult the Safety Data Sheet (SDS) for the

specific product in use. Based on available data for closely related compounds, FR179642
should be handled as a hazardous substance.

Hazard Identification and Personal Protective Equipment (PPE)

A related impurity to FR179642 is classified with the following hazard statements, which should

be considered when handling FR179642:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

H412: Harmful to aquatic life with long lasting effects.
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Appropriate Personal Protective Equipment (PPE) must be worn at all times when handling

FR179642 to minimize exposure risks.

PPE Item Specification Purpose

Eye Protection
Tightly fitting safety goggles or

a face shield.

To prevent eye contact and

serious eye irritation.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).

To prevent skin contact and

irritation.

Body Protection
A laboratory coat or protective

gown.

To protect skin and personal

clothing from accidental spills.

Respiratory Protection
Use in a well-ventilated area,

such as a fume hood.

To prevent inhalation and

respiratory irritation.

Step-by-Step Disposal Protocol
The guiding principle for the disposal of FR179642 is to prevent its release into the

environment.[1][2][3] Therefore, disposal via standard trash or sewer systems is strictly

prohibited.[1][3] The required method of disposal is through a licensed hazardous waste

management service.

Step 1: Waste Segregation

Proper segregation of waste is the first critical step in the disposal process.

Solid Waste: All solid materials contaminated with FR179642, including unused or expired

powder, contaminated personal protective equipment (gloves, etc.), weigh boats, and pipette

tips, must be collected in a designated hazardous waste container.[1] This container should

be clearly labeled, leak-proof, and kept closed when not in use.

Liquid Waste: Solutions containing FR179642 must be collected in a separate, compatible,

and clearly labeled hazardous liquid waste container.[1] Aqueous waste should be collected

separately from organic solvent waste.[4]

Step 2: Waste Container Labeling
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All hazardous waste containers must be accurately labeled. The label should include:

The words "Hazardous Waste."

The full chemical name: "FR179642."

The approximate concentration and quantity of the waste.

The date when the waste was first added to the container.

The relevant hazard pictograms (e.g., irritant, environmentally hazardous).

Step 3: Storage of Waste

Store the sealed and labeled hazardous waste containers in a designated, secure satellite

accumulation area within the laboratory.[5] This area should be away from general laboratory

traffic and incompatible materials.

Step 4: Arranging for Professional Disposal

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal company to arrange for the pickup and proper disposal of the

FR179642 waste.[1][5] Follow all institutional protocols for waste pickup requests.

Experimental Protocols
Specific experimental protocols for the chemical neutralization or deactivation of FR179642 are

not readily available in public literature. Due to its classification as harmful to aquatic life, the

most appropriate and compliant disposal method is incineration under controlled conditions by

a licensed facility, which ensures the complete destruction of the compound.[6]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of FR179642.
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Step 1: Preparation & Segregation

Step 2: Containment & Labeling
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Caption: Workflow for the safe disposal of FR179642 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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